4-methyl-6H-pyrrolo[1,2-c][1,2,3]triazole

• CAS RN: 64804-02-0
• Molecular Formula: C6H7N3
• Molecular Weight: 121.1

Description

4-Methyl-6H-pyrrolo[1,2-c][1,2,3]triazole is a nitrogen-containing heterocyclic compound. It is part of the triazole family, which is known for its superior pharmacological applications. The triazole family includes two types of five-membered triazoles: 1,2,3-triazole and 1,2,4-triazole.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrrole ring and a triazole ring. The triazole ring contains two carbon and three nitrogen atoms.

Scientific Research Applications

4-methyl-6H-pyrrolo[1,2-c][1,2,3]triazole has been used in a variety of scientific research applications, including in the study of enzyme inhibition, drug design, and protein-protein interactions. This compound has also been used to study the effects of oxidative stress on cells and to investigate the potential of using this compound as an anti-cancer agent. Additionally, this compound has been used to study the effects of reactive oxygen species on cells and to investigate the potential of using this compound as an anti-inflammatory agent.

Mechanism of Action

Target of Action

Similar compounds, such as pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives, have been identified as novel inhibitors of cyclin-dependent kinase 2 (cdk2), a protein crucial for cell cycle regulation .

Mode of Action

Related compounds have shown to inhibit cdk2, thereby disrupting cell cycle progression . The inhibition likely occurs through the compound binding to the active site of the enzyme, preventing its normal function.

Biochemical Pathways

This can result in cell cycle arrest, preventing the proliferation of cancer cells .

Pharmacokinetics

Similar compounds have been evaluated for their pharmacokinetic properties, including admet (absorption, distribution, metabolic, excretion, and toxicity) properties .

Result of Action

Similar compounds have demonstrated significant cytotoxic activities against various cancer cell lines . The inhibition of CDK2 can lead to cell cycle arrest and apoptosis, thereby inhibiting the growth of cancer cells .

Advantages and Limitations for Lab Experiments

4-methyl-6H-pyrrolo[1,2-c][1,2,3]triazole has several advantages and limitations for lab experiments. One advantage is that this compound is relatively easy to synthesize, making it an attractive compound for lab experiments. Additionally, this compound has a wide range of applications in scientific research, making it a useful tool for studying various biological processes. However, this compound is not as widely used as other compounds, and its effects on cells can vary depending on the concentration and duration of exposure.

Future Directions

There are a variety of potential future directions for 4-methyl-6H-pyrrolo[1,2-c][1,2,3]triazole research. One area of research is to further explore the effects of this compound on various enzymes and proteins, such as cytochrome P450 and other enzymes involved in drug metabolism. Additionally, further research is needed to explore the potential of using this compound as an anti-cancer and anti-inflammatory agent. Furthermore, research is needed to investigate the effects of this compound on cells in vivo and to explore the potential of using this compound as a drug delivery system. Finally, research is needed to explore the potential of using this compound as a tool for targeted drug delivery.

Synthesis Methods

The synthesis of 4-methyl-6H-pyrrolo[1,2-c][1,2,3]triazole can be achieved through a variety of methods, including the Vilsmeier-Haack reaction, the Mannich reaction, and the Biginelli reaction. The Vilsmeier-Haack reaction is a two-step process that involves the formation of an intermediate compound, which is then reacted with a nucleophile to form the desired product. The Mannich reaction is a three-step process that involves the formation of an intermediate compound, which is then reacted with a nucleophile to form the desired product. The Biginelli reaction is a three-step process that involves the formation of an intermediate compound, which is then reacted with a nucleophile to form the desired product.

Biochemical Analysis

Biochemical Properties

They can form a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities .

Cellular Effects

Triazole derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities . These activities suggest that triazoles can influence cell function in various ways, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Triazoles are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

The effects of 4-methyl-6H-pyrrolo[1,2-c][1,2,3]triazole at different dosages in animal models have not been reported in the literature. The dosage effects of triazoles can vary widely, with some triazoles exhibiting threshold effects or toxic/adverse effects at high doses .

Metabolic Pathways

Triazoles are known to interact with various enzymes and cofactors, potentially affecting metabolic flux or metabolite levels .

Transport and Distribution

Triazoles are known to be readily capable of binding in the biological system with a variety of enzymes and receptors , suggesting that they may interact with transporters or binding proteins and affect their localization or accumulation.

Subcellular Localization

Given the broad range of biological activities exhibited by triazoles , it is possible that this compound could be directed to specific compartments or organelles based on targeting signals or post-translational modifications.